Cas no 2710283-10-4 (H4DOBPDC-COOH)
H4DOBPDC-COOH Chemical and Physical Properties
Names and Identifiers
-
- 2710283-10-4
- 4,4''-Dihydroxy-[1,1':4',1''-terphenyl]-2',3,3''-tricarboxylic acid
- H4DOBPDC-COOH
- G67238
-
- Inchi: 1S/C21H14O8/c22-17-5-2-11(8-15(17)20(26)27)10-1-4-13(14(7-10)19(24)25)12-3-6-18(23)16(9-12)21(28)29/h1-9,22-23H,(H,24,25)(H,26,27)(H,28,29)
- InChI Key: ASAOJPNOEUMWCT-UHFFFAOYSA-N
- SMILES: OC1C=CC(=CC=1C(=O)O)C1C=CC(=CC=1C(=O)O)C1C=CC(=C(C(=O)O)C=1)O
Computed Properties
- Exact Mass: 394.06886740g/mol
- Monoisotopic Mass: 394.06886740g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 29
- Rotatable Bond Count: 5
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 152Ų
H4DOBPDC-COOH Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI KAI SHU HUA XUE Technology Co., Ltd. | ML3809702-1g |
4,4''-dihydroxy-[1,1':4',1''-terphenyl]-2',3,3''-tricarboxylic acid |
2710283-10-4 | 95% | 1g |
¥2700 | 2023-11-21 |
H4DOBPDC-COOH Related Literature
-
Nduka Ikpo,Jenna C. Flogeras,Francesca M. Kerton Dalton Trans., 2013,42, 8998-9006
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on H4DOBPDC-COOH
Professional Introduction to H4DOBPDC-COOH (CAS No: 2710283-10-4)
H4DOBPDC-COOH, a compound with the chemical name 4,5-Dihydroxy-2,6-dioxo-1,2-dihydropyridine-3-carboxylic acid, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 2710283-10-4, has garnered attention due to its potential applications in drug development and molecular research. The structure of H4DOBPDC-COOH features a pyridine core with hydroxyl and carboxylic acid functional groups, which contribute to its reactivity and utility in various chemical transformations.
The< strong>H4DOBPDC-COOH molecule is characterized by its ability to participate in multiple biochemical pathways, making it a valuable candidate for studying enzyme interactions and metabolic processes. Recent studies have highlighted its role in the synthesis of novel heterocyclic compounds, which are increasingly being explored for their therapeutic properties. The carboxylic acid group at the 3-position of the pyridine ring provides a site for further functionalization, enabling the creation of derivatives with enhanced pharmacological activity.
In the realm of drug discovery, H4DOBPDC-COOH has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Its structural features allow it to act as a scaffold for designing compounds that target specific biological pathways. For instance, researchers have utilized H4DOBPDC-COOH to develop inhibitors of enzymes involved in inflammation and cancer progression. The< strong>4,5-Dihydroxy moiety within the molecule is particularly noteworthy, as it can engage in hydrogen bonding interactions with biological targets, thereby modulating their activity.
Recent advancements in computational chemistry have further elucidated the mechanistic aspects of H4DOBPDC-COOH interactions. Molecular dynamics simulations and quantum mechanical calculations have revealed insights into how this compound binds to proteins and other biomolecules. These studies not only enhance our understanding of H4DOBPDC-COOH's behavior but also provide a foundation for rational drug design. By leveraging these computational tools, scientists can predict the efficacy and selectivity of H4DOBPDC-COOH derivatives before conducting costly experimental trials.
The< strong>CAS number 2710283-10-4 serves as a crucial identifier for H4DOBPDC-COOH, ensuring accurate documentation and traceability in research settings. This standardized nomenclature is essential for maintaining consistency across scientific literature and databases. Researchers relying on this compound can confidently refer to it by its CAS number, knowing that it corresponds to a well-defined chemical entity.
Moreover, H4DOBPDC-COOH has been incorporated into various high-throughput screening assays aimed at identifying novel drug candidates. Its structural versatility allows it to be modified in multiple ways, enabling the generation of libraries of compounds with diverse properties. Such libraries are instrumental in discovering molecules that exhibit desirable pharmacokinetic profiles and minimal side effects. The< strong>pyridine core of H4DOBPDC-COOH is particularly advantageous in this context, as pyridine derivatives are known for their broad spectrum of biological activities.
The synthesis of H4DOBPDC-COOH involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yields and purity, making it more accessible for research purposes. Techniques such as catalytic hydrogenation and asymmetric synthesis have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate the production of H4DOBPDC-COOH but also contribute to the broader field of synthetic organic chemistry.
In conclusion, H4DOBPDC-COOH (CAS No: 2710283-10-4) is a compound with multifaceted applications in pharmaceutical research and drug development. Its unique structural features make it a valuable tool for studying biochemical processes and designing novel therapeutic agents. The ongoing exploration of this molecule underscores its significance in advancing our understanding of molecular interactions and improving human health outcomes.
2710283-10-4 (H4DOBPDC-COOH) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)